Cas no 60308-87-4 (3,5-DIMETHYLHEXANOIC ACID)

• Product Name: 3,5-DIMETHYLHEXANOIC ACID
• CAS No: 60308-87-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 3029271
• PubChem ID: 12830075
• Update Time: 2025-04-21

3,5-DIMETHYLHEXANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYLHEXANOIC ACID
• Hexanoic acid, 3,5-dimethyl-
• CS-0257349
• AKOS008113594
• DTXCID3020251
• KTWWTCBUJPAASC-UHFFFAOYSA-N
• 60308-87-4
• KCA30887
• UU90Y7VS8X
• EN300-67054
• G58072
• UNII-UU90Y7VS8X
• 3,5-dimethylhexanoicacid
• DTXSID30892031
• d-3,5-Dimethylhexanoic acid
• SCHEMBL968570
• Q27291281
• A1-03485
• Z352782544

• Inchi： 1S/C8H16O2/c1-6(2)4-7(3)5-8(9)10/h6-7H,4-5H2,1-3H3,(H,9,10)
• InChI Key： KTWWTCBUJPAASC-UHFFFAOYSA-N
• SMILES： OC(CC(C)CC(C)C)=O

Computed Properties

• Exact Mass: 144.115029749Da
• Monoisotopic Mass: 144.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids